![molecular formula Al2O5Si<br>Al2H6O5Si B1234781 Kyanite CAS No. 1302-76-7](/img/structure/B1234781.png)
Kyanite
Overview
Description
Kyanite is a typically blue aluminosilicate mineral, found in aluminium-rich metamorphic pegmatites and sedimentary rock . It is the high-pressure polymorph of andalusite and sillimanite . This compound is strongly anisotropic, in that its hardness varies depending on its crystallographic direction . Its name comes from the same origin as that of the color cyan, being derived from the Ancient Greek word κύανος .
Synthesis Analysis
This compound particles are effective in enhancing the strength, Vickers hardness, and elastic modulus of mullite matrix composites . At low temperatures, this compound acts as fillers reducing the porosity and playing the role of nucleation sites for the crystallization of metakaolin to mullite . At high temperatures (>1350 °C), this compound decomposes to mullite, avoiding the grain growth of the existing crystals and delaying the densification .Molecular Structure Analysis
This compound is an aluminum silicate mineral, with the chemical formula Al2SiO5 . The unit-cell dimensions and crystal structure of this compound at various pressures up to 4.56 GPa were refined from single-crystal X-ray diffraction data . This compound exhibits more isotropic compressibility than andalusite or sillimanite .Chemical Reactions Analysis
This compound forms in a range of rock types through different mineral reactions, including those that involve partial melting . At low temperature, this compound acts as fillers reducing the porosity and playing the role of nucleation sites for the crystallization of metakaolin to mullite . At high temperature (>1350 °C), this compound decomposes to mullite avoiding the grain growth of the existing crystals and delaying the densification .Physical And Chemical Properties Analysis
This compound is a silicate mineral with a hardness of 4.5 to 5 along the length of the crystals and 6.5 to 7 across the width of the crystals . It has a specific gravity of 3.5 to 3.7 . This compound is typically blue, but can also be white, gray, green, or colorless .Scientific Research Applications
Ceramic and Refractory Industries
Kyanite, primarily composed of aluminum silicate (Al2SiO5), is extensively utilized in ceramic and refractory materials. Its high alumina content makes it suitable for creating refractory ceramics that exhibit exceptional thermal shock resistance and creep resistance. These properties are critical in industries like metallurgy, ceramics, refractories, glass, machinery, electric power, and chemicals. This compound's expansion at high temperatures helps counteract shrinkage caused by matrix or sintering, improving the performance and service life of ceramic products (Zhang We, 2014).
Environmental Applications
This compound has been employed as an efficient adsorbent for heavy metal removal, particularly from electroplating wastewater. Its structure facilitates ion exchange processes, effectively removing metals like Ni(II), Zn(II), Cr(VI), and Cu(II). This property is highly valuable for environmental protection, especially in treating organic and heavy metal pollution (M. Ajmal et al., 2001).
Foundry and Precision Casting
This compound's refractory nature is leveraged in foundry and precision casting applications. It's used in the preparation of Investment shells for precision steel casting, as well as in the production of facing materials for iron founding and stone casting. Its ability to withstand high temperatures makes it an ideal component in these industries (A. Zavertkin & V. Shchiptsov, 2018).
Mineral Processing and Ore Beneficiation
In the field of mineral processing, this compound is purified through flotation-magnetic separation techniques, enhancing its refractoriness for industrial applications. This process is crucial in ensuring the quality and efficiency of this compound in various industrial uses, including the manufacturing of high-grade refractories (Tian Li-nan, 2012).
Composite Material Applications
This compound is also used as a reinforcement material in composite materials, notably in Al7075/kyanite composites. This application significantly enhances the wear resistance and hardness characteristics of the base material, making it suitable for various industrial applications requiring high durability and strength (Syed Saleem Pasha et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Kyanite has a wide array of benefits and applications. Its high vibration and rapid transfers of energy create pathways where none existed before . It is an extraordinary crystal of connection, opening the mind centers, enhancing telepathic and psychic abilities, bridging gaps in all communication efforts, and providing a link for transmitting or receiving healing energy . It is also used in the manufacture of refractory products such as the bricks, mortars, and kiln furniture used in high-temperature furnaces . Future research and applications may continue to explore and utilize these unique properties of this compound.
properties
InChI |
InChI=1S/2Al.H4O4Si.H2O/c;;1-5(2,3)4;/h;;1-4H;1H2 | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INJRKJPEYSAMPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O[Si](O)(O)O.[Al].[Al] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al2H6O5Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Blue mineral; [Merck Index] Gray odorless solid; Insoluble in water; [Kyanite Mining Corporation MSDS] | |
Record name | Kyanite | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/21076 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
1302-76-7 | |
Record name | Kyanite | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.734 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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